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Compound of Interest

(R)-(+)-1,2-Diaminopropane
dihydrochloride

Cat. No.: B033618

Compound Name:

An In-Depth Technical Guide to the Material Safety Data Sheet for (R)-(+)-1,2-
Diaminopropane Dihydrochloride

Introduction

(R)-(+)-1,2-Diaminopropane dihydrochloride is a chiral diamine that serves as a critical
building block in modern chemical and pharmaceutical research.[1] Its stereospecific structure
makes it an invaluable intermediate for asymmetric synthesis, particularly in the development of
novel pharmaceuticals, agrochemicals, and as a ligand in coordination chemistry.[1][2]
Professionals in research and drug development frequently handle this compound, making a
thorough understanding of its safety profile not just a regulatory requirement, but a cornerstone
of responsible laboratory practice.

This guide moves beyond a standard Material Safety Data Sheet (MSDS) to provide a deeper,
more practical understanding of the hazards and handling protocols associated with (R)-
(+)-1,2-Diaminopropane dihydrochloride. As a senior application scientist, the goal is to
explain the causality behind safety recommendations, ensuring that researchers can work with
this valuable compound confidently and safely.

Section 1: Chemical and Physical Identity

A precise understanding of a chemical's physical properties is fundamental to its safe handling
and use in experimental design. (R)-(+)-1,2-Diaminopropane dihydrochloride is a white to
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off-white crystalline powder.[1] Unlike its free-base counterpart, which is a flammable and
corrosive liquid, the dihydrochloride salt is a stable solid at room temperature, a critical
distinction for risk assessment.[1][3][4]

Property Value Source(s)

] (R)-(+)-1,2-Diaminopropane
Chemical Name ] ) [5]
dihydrochloride

(R)-1,2-Propanediamine
dihydrochloride, (R)-

Synonyms . [11[2][5]
Propylenediamine

dihydrochloride

CAS Number 19777-67-4 [1][5]16]

Molecular Formula C3H1o0N2-2HCI [1][5]

Molecular Weight 147.04 g/mol [1107]
White or off-white crystalline

Appearance [1]
powder

Melting Point 241-244 °C (decomposes) [1][6]

) ) [0]20/D +4.0° (c=20 in H20) or
Optical Rotation ) [1][6]
+7 to +10° (c=1 in MeOH)

Purity > 97% to 99% [1][6]

Section 2: Hazard Identification and GHS
Classification

According to the Globally Harmonized System (GHS), this compound is classified as a
warning-level hazard, primarily acting as an irritant.[5][8] It is crucial to differentiate its hazards
from the more severe profile of 1,2-diaminopropane free base, which is flammable and
corrosive.[9] The dihydrochloride salt is not combustible under normal conditions and does not
have a flash point.[5][10]
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Hazard Class GHS Category Hazard Statement Source(s)

. o H315: Causes skin
Skin Irritation Category 2 o [51[71[8]
Irritation

. H319: Causes serious
Eye Irritation Category 2 o [51[71[8]
eye irritation

Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 ) o [51[71[8]
respiratory irritation
Exposure)

The primary risks associated with this solid compound stem from its potential to generate
airborne dust during handling, leading to irritation of the eyes, skin, and respiratory system.

Section 3: Risk Mitigation and Safe Handling
Protocols

A proactive approach to safety involves integrating engineering controls, personal protective
equipment, and standardized handling procedures to minimize exposure.

Engineering Controls: The First Line of Defense

The primary engineering control for handling this powdered substance is a certified chemical
fume hood. This is not merely a suggestion but a critical safety measure. The rationale is to
maintain a controlled airflow that directs any generated dust away from the operator's breathing
zone, directly mitigating the respiratory irritation hazard (H335).[3][8] Furthermore, all
workstations should be equipped with readily accessible eyewash stations and safety showers.
[11]

Personal Protective Equipment (PPE): The Operator's
Barrier

Proper PPE provides a direct barrier against the chemical's irritant properties. The selection of
PPE should be deliberate and based on the specific GHS hazards.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.sigmaaldrich.com/TW/zh/product/aldrich/412554
https://pubchem.ncbi.nlm.nih.gov/compound/12217444
https://www.echemi.com/sds/r-1-2-diaminopropane-dihydrochloride-pd180521132547.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/412554
https://pubchem.ncbi.nlm.nih.gov/compound/12217444
https://www.echemi.com/sds/r-1-2-diaminopropane-dihydrochloride-pd180521132547.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/412554
https://pubchem.ncbi.nlm.nih.gov/compound/12217444
https://www.echemi.com/sds/r-1-2-diaminopropane-dihydrochloride-pd180521132547.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7562_3.pdf
https://www.echemi.com/sds/r-1-2-diaminopropane-dihydrochloride-pd180521132547.html
https://www.fishersci.com/store/msds?partNumber=AC152400025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Rationale and Best

Protection Type Specification .
Practices
Standard safety glasses are
insufficient. Goggles provide a
Chemical safety goggles or a seal around the eyes,

Eye/Face Protection ) ] ] )
face shield. preventing airborne particles

from causing serious irritation
(H319).[9][11]

Gloves prevent direct contact
with the skin, mitigating the
H315 hazard.[2][8] Always
inspect gloves for integrity

Skin Protection Nitrile gloves and a lab coat. before use and practice proper
removal techniques to avoid
contaminating the skin. A lab
coat protects against incidental
contact.[12]

Required when engineering
controls are insufficient or
during tasks with high potential
) ) NIOSH-approved N95 dust )
Respiratory Protection ) for dust generation (e.g.,
mask or higher. ] ) o

cleaning spills). This directly
addresses the H335 inhalation

hazard.[5]

Experimental Protocol: Safe Weighing and Handling
Workflow

The following protocol is a self-validating system designed to minimize exposure during a
common laboratory task.

o Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood sash is at the appropriate height. Decontaminate the work surface.
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Staging: Place the chemical container, a weigh boat, and necessary utensils within the fume
hood.

Dispensing: Open the container inside the hood. Use a spatula to carefully transfer the
required amount of (R)-(+)-1,2-Diaminopropane dihydrochloride to the weigh boat. Avoid
any actions that could create dust clouds, such as dropping or rapid movements.

Closure: Securely close the primary container immediately after dispensing. This is crucial as
the compound can be hygroscopic (absorbs moisture from the air).[9]

Transport: If the weighed material needs to be moved, cover the weigh boat.

Cleanup: Wipe down the spatula and work surface with a damp cloth. Dispose of all
contaminated materials (gloves, weigh boat, wipes) in a designated, sealed hazardous waste
container.[8]

De-gowning: Remove PPE in the correct order (gloves first), and wash hands thoroughly
with soap and water after handling.[10][12]
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Section 4: Emergency Response and First-Aid
Procedures

In the event of an accidental exposure, a rapid and correct response is critical. All personnel
should be familiar with these procedures before beginning work.

Exposure Occurs
y_3

;N
Inhalation ‘ Skin Contact ‘ Eye Contact
&= ) N
Move to Fresh Air. Wash with plenty of water for 15 min. Rinse with water for several minutes.
If breathing is difficult, give oxygen. Remove contaminated clothing. Remove contact lenses if possible.

\4

Seek Medical Attention

(If irritation persists or symptoms develop)

Click to download full resolution via product page

Emergency First-Aid Workflow

 If Inhaled (H335): Immediately remove the person to fresh air and keep them comfortable for
breathing.[8] If breathing is difficult, administer oxygen. If symptoms like coughing or
shortness of breath persist, seek medical attention.[8][10]

 If on Skin (H315): Immediately wash the affected area with plenty of soap and water for at
least 15 minutes.[3] Remove any contaminated clothing and wash it before reuse.[8] If skin
irritation occurs or persists, seek medical advice.[8]
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e If in Eyes (H319): Immediately rinse the eyes cautiously with water for several minutes.[3][8]
If contact lenses are present, remove them if it is easy to do so and continue rinsing.[8]
Persistent irritation requires immediate medical attention from a physician.[3][10]

 |If Swallowed: Do NOT induce vomiting.[11][12] If the person is conscious, rinse their mouth
with water and have them drink plenty of water.[10] Seek immediate medical attention.

Section 5: Stability and Reactivity Profile

Understanding a chemical's stability is key to safe storage and preventing hazardous reactions.

Chemical Stability: The dihydrochloride salt is stable under recommended storage conditions
(cool, dry, tightly sealed).[9]

o Conditions to Avoid: The primary condition to avoid is exposure to moisture, as the material
is hygroscopic.[9] High temperatures should also be avoided.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, which could lead to
vigorous, exothermic reactions.[3][9]

e Hazardous Decomposition Products: When subjected to fire, this compound may
decompose to produce toxic and irritating fumes, including nitrogen oxides (NOXx), carbon
oxides (CO, COz2), and hydrogen chloride gas.[3][10][11]

Section 6: Toxicological Profile

The toxicological data for (R)-(+)-1,2-Diaminopropane dihydrochloride is consistent with its
classification as an irritant.

o Acute Effects: The main health effects from a single, short-term exposure are irritation to the
skin, eyes, and respiratory system.[5][8]

o Chronic Effects: No specific information was found regarding the chronic effects or
carcinogenicity of the dihydrochloride salt.[9] It is good practice to minimize exposure to all
chemicals, even in the absence of specific data.

o Toxicity Data: Specific LD50 or LC50 data for the dihydrochloride salt are not readily
available. The related free base (1,2-Diaminopropane, CAS 78-90-0) has a dermal LD50
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(Rabbit) of 435 mg/kg, indicating significant toxicity upon skin absorption.[3] While the salt
form may have a different toxicological profile, this data underscores the importance of
preventing skin contact.

Conclusion

(R)-(+)-1,2-Diaminopropane dihydrochloride is a compound with a well-defined, manageable
hazard profile. It is not flammable or corrosive but is a skin, eye, and respiratory irritant. The
key to its safe use lies in a disciplined approach to laboratory practice: consistent use of
engineering controls like fume hoods, diligent application of appropriate PPE, and adherence to
established safe handling protocols. By understanding the "why" behind these safety
measures, researchers can confidently leverage this important chemical building block while
ensuring a safe laboratory environment for themselves and their colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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